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Introduction: This guide provides an in-depth analysis of delta-valerolactone (CAS 542-28-9), a

cyclic ester of significant interest in the fields of polymer chemistry, materials science, and

pharmaceutical development. While the initial inquiry specified (S)-(-)-6-ethyl-delta-

valerolactone, a thorough review of scientific literature and chemical databases yielded no

specific data for this derivative. Consequently, this document focuses on the parent compound,

delta-valerolactone, for which extensive data is available. delta-Valerolactone is recognized for

its role as a monomer in the synthesis of biodegradable polyesters, such as poly(delta-

valerolactone) (PVL), and its utility as a versatile solvent and building block in organic

synthesis.[1][2][3] Its biocompatibility and the desirable mechanical properties of its polymers

make it a key area of research for drug delivery systems and tissue engineering.[2][4][5][6]

Physicochemical Properties of delta-Valerolactone
delta-Valerolactone is a colorless to light yellow liquid under standard conditions.[7][8] Its key

physical and chemical properties are summarized in the table below. Understanding these
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properties is fundamental to its application in both laboratory and industrial settings, informing

choices regarding reaction conditions, purification methods, and storage.

Property Value Source(s)

Molecular Formula C₅H₈O₂ [1][9]

Molecular Weight 100.12 g/mol [1][7][9]

Appearance
Clear, colorless to light yellow

liquid
[7][8]

Density 1.079 g/mL at 25 °C [1]

Melting Point -13 to -12 °C [1][10]

Boiling Point 226-229 °C (at 760 mmHg) [1]

58-60 °C (at 0.5 mmHg) [1]

Flash Point 112 °C (233.6 °F) - closed cup [1][8]

Refractive Index (n²⁰/D) 1.457 [1]

Solubility

Soluble in water. The product

is water soluble, and may

spread in water systems.[11]

Vapor Pressure 0.97 hPa at 52 °C [12]

Log P (Octanol/Water) 0 (pH 6.5, 23 °C) [12]

Molecular Structure and Chemical Identification
The structure of delta-valerolactone consists of a six-membered ring containing an ester

functional group. Its chemical identifiers are crucial for accurate documentation and database

searches.

Caption: 2D representation of delta-Valerolactone's structure.

IUPAC Name: oxan-2-one[9]
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CAS Number: 542-28-9[1][9]

SMILES: O=C1CCCCO1[1]

InChI Key: OZJPLYNZGCXSJM-UHFFFAOYSA-N[1][13]

Synthesis and Manufacturing
The industrial production of delta-valerolactone can be achieved through several synthetic

routes. A prominent method involves the catalytic dehydrogenation of 1,5-pentanediol. This

process is valued for its high yield and efficiency.

Causality in Synthesis: The choice of a dehydrogenation catalyst is critical for maximizing the

yield and purity of the final product. Copper-based catalysts are often employed due to their

high selectivity for alcohol dehydrogenation over other potential side reactions. The reaction

temperature is carefully controlled (typically 230-270 °C) to ensure efficient conversion while

minimizing thermal degradation of the product.[14] Furthermore, ensuring the dryness of the

1,5-pentanediol feedstock is crucial, as water can negatively impact catalyst activity and

product quality.[14]

Another significant synthetic pathway is the Baeyer-Villiger oxidation of cyclopentanone using

reagents like hydrogen peroxide.[3] This method represents an atom-economical approach to

lactone synthesis.

Feedstock Preparation Catalytic Dehydrogenation Product Isolation

1,5-Pentanediol

Dehydration
(Water < 0.1%) Mix with H₂

Dehydrogenation Reactor
(230-270°C, Catalyst) Crude δ-Valerolactone Distillation Pure δ-Valerolactone

(>98% Yield)

Click to download full resolution via product page

Caption: Workflow for the synthesis of δ-valerolactone.
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Analytical Methodologies
Accurate characterization of delta-valerolactone is essential for quality control and research

purposes. A combination of chromatographic and spectroscopic techniques is typically

employed.

4.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the identification and quantification of delta-

valerolactone, particularly in complex matrices.[15][16] It offers high sensitivity and provides

structural information through mass fragmentation patterns.

Experimental Protocol: GC-MS Analysis

Sample Preparation: For analysis in biological matrices like serum or saliva, a liquid-liquid

extraction is performed. The sample is spiked with an internal standard, followed by

extraction with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then

separated, dried, and concentrated.

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

Column: A non-polar capillary column (e.g., DB-5ms) is suitable for separation.

Carrier Gas: Helium at a constant flow rate.

Injection: A split/splitless injector is used, with the injection volume typically being 1 µL.

Oven Program: A temperature gradient is programmed to ensure good separation, for

example, starting at 50°C and ramping up to 250°C.

MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. Data

can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode

for enhanced sensitivity and quantification.

Data Analysis: The retention time of the analyte is compared to that of a known standard for

identification. The mass spectrum is compared with a reference library (e.g., NIST).

Quantification is achieved by integrating the peak area and comparing it to a calibration

curve generated from standards.
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4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of delta-

valerolactone, confirming its cyclic ester structure.[13][17]

¹H NMR: The proton NMR spectrum provides information on the chemical environment of the

hydrogen atoms in the molecule.

¹³C NMR: The carbon NMR spectrum indicates the number of chemically non-equivalent

carbon atoms and their electronic environments.

4.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. A strong

absorption band corresponding to the carbonyl (C=O) stretch of the ester group is a

characteristic feature in the IR spectrum of delta-valerolactone.

Applications in Drug Development and Materials
Science
delta-Valerolactone's low toxicity and biodegradability make it a highly attractive monomer for

creating polymers with biomedical applications.[2]

Drug Delivery Systems: Poly(delta-valerolactone) (PVL) and its copolymers are used to

create micelles, nanoparticles, and hydrogels for controlled drug release.[2][4] The

hydrophobic nature of PVL allows for the encapsulation of poorly water-soluble drugs,

enhancing their bioavailability.[4]

Tissue Engineering: The biocompatibility and mechanical properties of PVL make it suitable

for fabricating scaffolds that support cell growth and tissue regeneration.[5]

Functional Polyesters: delta-Valerolactone can be polymerized to create functional

polyesters for use as adhesives or surface-coating materials.[2]
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Ring-Opening Polymerization

Biomedical & Industrial Applications
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Caption: Key applications stemming from δ-valerolactone.

Safety and Handling
delta-Valerolactone is classified as causing serious eye damage.[1][7][10] Therefore,

appropriate personal protective equipment (PPE) must be worn when handling this chemical.

Personal Protective Equipment:

Eye Protection: Chemical splash goggles or a face shield are mandatory.[8][11]

Hand Protection: Wear appropriate protective gloves.[8][11]

Skin and Body Protection: A lab coat or chemical apron should be worn.[8]

Handling: Handle in a well-ventilated area to avoid inhaling vapors.[7][8] Avoid contact with

skin and eyes.[7][8]

Storage: Store in a cool, dry place in a tightly closed container.[8] Refrigerated storage

(below 4°C/39°F) is recommended.[8]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

medical attention.[7][8][11]
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Skin Contact: Wash off with soap and plenty of water.[11]

Inhalation: Move the person to fresh air.[8][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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